Disperse Red 107

Specification

• CAS No.: 12236-16-7
• Molecular Formula: C18H28N2O6S
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Molecular Composition

Disperse Red 107 has a well-defined chemical profile with the following characteristics:

• Molecular Structure: Single azo class

• Molecular Formula: C₁₇H₁₇N₅O₄

• Molecular Weight: 355.35

• CAS Registry Number: 12236-16-7

The structure contains a central azo linkage connecting aromatic rings with various substituents that contribute to its coloring properties and affinity for synthetic fibers.

Synthesis and Manufacturing

The commercial production of Disperse Red 107 involves a diazotization and coupling reaction. The manufacturing process specifically employs:

• Diazotization of 2-Cyano-4-nitroaniline

• Coupling with N,N-dihydroxyethylaniline

This synthetic pathway yields the distinctive molecular structure that provides Disperse Red 107 with its particular color and dyeing properties. The reaction sequence is carefully controlled to ensure purity and consistent color performance in commercial applications.

Applications and Uses

Textile Dyeing Applications

Disperse Red 107 is primarily utilized for dyeing nylon (polyamide) fibers. Unlike many disperse dyes that are optimized for polyester fabrics, Disperse Red 107 demonstrates particular affinity for nylon substrates. This specificity makes it valuable in the textile industry for applications requiring bright red colorations with bluish undertones on nylon-based materials.

The dye's application typically involves:

• Creation of a fine aqueous dispersion

• Temperature-controlled dyeing process

• Post-dyeing washing and fixation treatments

These processes ensure optimal color development and fastness properties in the finished textile products.

Performance Standards and Fastness Properties

Fastness properties are critical quality indicators for textile dyes, reflecting their ability to resist changes due to various environmental and usage factors. The following table summarizes the performance standards of Disperse Red 107 when applied to polyamide (nylon) fibers:

Standard (Polyamide)	Ironing Fastness	Light Fastness	Perspiration Fastness	Washing Fastness
Fading	Stain	Fading	Stain	Fading
ISO	5	4-5	4	4

Interpretation of Fastness Properties

The fastness ratings are typically measured on a scale of 1-5, with 5 representing excellent performance:

• Ironing Fastness: Disperse Red 107 demonstrates excellent resistance to color change (5) and very good resistance to staining (4-5) when subjected to heat and pressure during ironing.

• Light Fastness: With a rating of 4, the dye shows good resistance to fading when exposed to light.

• Perspiration Fastness: The dye exhibits good resistance (4) to both fading and staining when exposed to human perspiration.

• Washing Fastness: With a rating of 2, Disperse Red 107 shows relatively poor resistance to washing, which may limit its applications where frequent washing is expected.

These properties collectively indicate that Disperse Red 107 performs well in most conditions but has limitations regarding washing durability when applied to nylon fibers.

Comparison with Related Disperse Dyes

Structural Relationships

While Disperse Red 107 belongs to the azo disperse dye family, it differs from other commonly used disperse red dyes. For context, other disperse red dyes mentioned in the literature include:

• Disperse Red 1 and Disperse Red 13: These dyes have been extensively studied for their mutagenic properties, with findings suggesting that structural differences significantly affect their toxicological profiles. Research has shown that the presence of a chlorine substituent in Disperse Red 13 decreased mutagenicity approximately 14 times compared to Disperse Red 1.

• Disperse Red 17 and Disperse Red 73: These compounds have been investigated as structural analogues in various scientific assessments.

• Disperse Red 167:1: This dye has been detected in 67% of tested garments, making it one of the most prevalent disperse dyes in commercial textiles.

Without direct comparative studies available in the search results, specific performance comparisons between Disperse Red 107 and these other dyes cannot be definitively established.